Cas no 1690305-27-1 ((1S)-1-{bicyclo2.2.1heptan-2-yl}-2,2,2-trifluoroethan-1-ol)

(1S)-1-{Bicyclo[2.2.1]heptan-2-yl}-2,2,2-trifluoroethan-1-ol is a chiral fluorinated alcohol derivative featuring a norbornane (bicyclo[2.2.1]heptane) scaffold. The stereospecific (1S) configuration and trifluoromethyl group enhance its utility in asymmetric synthesis and pharmaceutical intermediates. Its rigid bicyclic structure contributes to high stereochemical stability, while the trifluoroethanol moiety imparts unique electronic and lipophilic properties, making it valuable for modulating reactivity and bioavailability in medicinal chemistry. This compound is particularly useful in the development of fluorinated analogs for bioactive molecules, where precise control over stereochemistry and fluorine substitution is critical. Its well-defined structure ensures reproducibility in synthetic applications.

(1S)-1-{bicyclo2.2.1heptan-2-yl}-2,2,2-trifluoroethan-1-ol structure

1690305-27-1 structure

Product Name:(1S)-1-{bicyclo2.2.1heptan-2-yl}-2,2,2-trifluoroethan-1-ol

CAS No:1690305-27-1

MF:C₉H₁₃F₃O

MW:194.194133520126

CID:5857715

PubChem ID:130494507

Update Time:2025-11-01

(1S)-1-{bicyclo2.2.1heptan-2-yl}-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

- (1S)-1-{bicyclo2.2.1heptan-2-yl}-2,2,2-trifluoroethan-1-ol
- 1690305-27-1
- (1s)-1-{bicyclo[2.2.1]heptan-2-yl}-2,2,2-trifluoroethan-1-ol
- EN300-1929980
- Inchi： 1S/C9H13F3O/c10-9(11,12)8(13)7-4-5-1-2-6(7)3-5/h5-8,13H,1-4H2/t5?,6?,7?,8-/m0/s1
- InChI Key： FCINDQGHTUTYEL-AWEWAEBESA-N
- SMILES： FC([C@H](C1CC2CCC1C2)O)(F)F

Computed Properties

Exact Mass: 194.09184952g/mol
Monoisotopic Mass: 194.09184952g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 202
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 20.2Å²

(1S)-1-{bicyclo2.2.1heptan-2-yl}-2,2,2-trifluoroethan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1929980-0.05g	(1S)-1-{bicyclo[2.2.1]heptan-2-yl}-2,2,2-trifluoroethan-1-ol	1690305-27-1	0.05g	$1188.0	2023-09-17
Enamine	EN300-1929980-0.1g	(1S)-1-{bicyclo[2.2.1]heptan-2-yl}-2,2,2-trifluoroethan-1-ol	1690305-27-1	0.1g	$1244.0	2023-09-17
Enamine	EN300-1929980-0.25g	(1S)-1-{bicyclo[2.2.1]heptan-2-yl}-2,2,2-trifluoroethan-1-ol	1690305-27-1	0.25g	$1300.0	2023-09-17
Enamine	EN300-1929980-0.5g	(1S)-1-{bicyclo[2.2.1]heptan-2-yl}-2,2,2-trifluoroethan-1-ol	1690305-27-1	0.5g	$1357.0	2023-09-17
Enamine	EN300-1929980-1g	(1S)-1-{bicyclo[2.2.1]heptan-2-yl}-2,2,2-trifluoroethan-1-ol	1690305-27-1	1g	$1414.0	2023-09-17
Enamine	EN300-1929980-2.5g	(1S)-1-{bicyclo[2.2.1]heptan-2-yl}-2,2,2-trifluoroethan-1-ol	1690305-27-1	2.5g	$2771.0	2023-09-17
Enamine	EN300-1929980-5g	(1S)-1-{bicyclo[2.2.1]heptan-2-yl}-2,2,2-trifluoroethan-1-ol	1690305-27-1	5g	$4102.0	2023-09-17
Enamine	EN300-1929980-10g	(1S)-1-{bicyclo[2.2.1]heptan-2-yl}-2,2,2-trifluoroethan-1-ol	1690305-27-1	10g	$6082.0	2023-09-17
Enamine	EN300-1929980-1.0g	(1S)-1-{bicyclo[2.2.1]heptan-2-yl}-2,2,2-trifluoroethan-1-ol	1690305-27-1	1g	$0.0	2023-06-07